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Compound of Interest

Compound Name: GEM144

Cat. No.: B15143303

For Researchers, Scientists, and Drug Development Professionals

Introduction

GEM144 is a potent, orally active dual inhibitor of DNA polymerase a (POLA1) and histone
deacetylase 11 (HDAC11).[1][2] Its mechanism of action involves the induction of p53
acetylation, activation of p21, leading to G1/S cell cycle arrest and apoptosis.[3][1][4] These
characteristics make GEM144 a compound of significant interest in cancer research,
particularly for solid and hematological cancers, as well as triple-negative breast cancer and
colorectal cancer.[4][5][6] Proper preparation and storage of GEM144 stock solutions are
critical for ensuring experimental reproducibility and preserving the compound's efficacy. These
application notes provide detailed protocols for the preparation and storage of GEM144 for
both in vitro and in vivo applications.

Data Presentation: GEM144 Properties and Stock
Solution Parameters

A summary of the key quantitative data for GEM144 is presented in the table below for easy
reference.
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Parameter Value Source
Molecular Weight 461.55 g/mol [31[1]
CAS Number 2487526-28-1 [3][1]
Appearance White to off-white solid [3]

Solubility in DMSO

=5 mg/mL (10.83 mM); 200
mg/mL (433.32 mM) with
ultrasonic treatment

[3]

HDAC11 ICso

8.23 UM

[1]

In Vitro Antiproliferative 1Cso

0.26 - 2.2 yM in various cancer

cell lines

[3]

Storage of Solid Powder

-20°C for up to 3 years

(31112

Storage of Stock Solution in
DMSO

-80°C for up to 1 year; -20°C

for up to 1 month

[3]12]

Experimental Protocols

Protocol 1: Preparation of High-Concentration GEM144
Stock Solution for In Vitro Use

This protocol describes the preparation of a high-concentration stock solution of GEM144 in

DMSO, suitable for dilution into cell culture media for in vitro experiments.

Materials:

GEM144 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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o Vortex mixer
» Ultrasonic water bath (optional, but recommended for high concentrations)
Procedure:

o Equilibration: Allow the vial of GEM144 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of GEM144 powder in a sterile
microcentrifuge tube.

» Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock
concentration (e.g., 10 mM or 20 mM). Note that hygroscopic DMSO can significantly impact
solubility; always use a fresh, high-quality solvent.[3]

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If complete dissolution is not achieved, sonicate the solution in an ultrasonic water bath for
5-10 minutes, or until the solution is clear. For very high concentrations (e.g., 200 mg/mL),
ultrasonic treatment is necessary.[3]

 Sterilization (Optional): If required for your specific application, the stock solution can be
sterilized by filtering through a 0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile cryovials.[3]

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[3][2]

Protocol 2: Preparation of GEM144 Formulation for In
Vivo Use
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This protocol outlines the preparation of a GEM144 formulation suitable for oral administration
in animal models, based on a DMSO and corn oil vehicle.

Materials:

High-concentration GEM144 stock solution in DMSO (prepared as in Protocol 1, e.g., 50
mg/mL)

Sterile corn oil

Sterile tubes for dilution

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

o Preparation of Stock: Prepare a high-concentration stock solution of GEM144 in DMSO (e.g.,
50 mg/mL) following Protocol 1.

e Dilution:
o In a sterile tube, add the required volume of the GEM144 DMSO stock solution.

o Add the appropriate volume of corn oil to achieve the final desired concentration for
dosing. For example, to prepare 1 mL of a 5 mg/mL working solution, add 100 pL of a 50
mg/mL DMSO stock solution to 900 pL of corn oil.[3]

e Homogenization: Vortex the mixture thoroughly to ensure a uniform suspension.

e Administration: It is recommended to prepare this formulation fresh on the day of use.[3] If
the formulation is a suspension, ensure it is well-mixed immediately before administration to
the animal.

Visualizations
GEM144 Signaling Pathway
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Caption: Mechanism of action of GEM144.

Experimental Workflow: Stock Solution Preparation

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15143303?utm_src=pdf-body-img
https://www.benchchem.com/product/b15143303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Equilibrate GEM144
to Room Temperature

l

Weigh GEM144 Powder

'

Add Anhydrous DMSO

'

Vortex and/or Sonicate
to Dissolve

Is the Solution Clear?

Aliquot into Single-Use Vials

'

Store at -20°C (1 month)
or -80°C (1 year)

Click to download full resolution via product page

Caption: Workflow for GEM144 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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